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Compound of Interest

Compound Name: 2-Cyclohexylethylamine

Cat. No.: B1584594 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for 2-
Cyclohexylethylamine

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with 2-Cyclohexylethylamine (CAS No: 4442-85-7).

Adherence to these protocols is essential for ensuring personal safety and maintaining a

secure laboratory environment.

Understanding the Hazard Profile
2-Cyclohexylethylamine is a corrosive and flammable organic compound that demands

careful handling.[1][2] It can cause severe skin burns and eye damage.[1][2][3] Inhalation,

ingestion, or skin absorption may lead to toxic effects.[3]

Physicochemical Properties
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Property Value

Molecular Formula C₈H₁₇N[1][4]

Molecular Weight 127.23 g/mol [1][4]

Boiling Point 159-161°C / 96°C at 40 mmHg[2][5]

Melting Point -15°C to -50°C[2][5]

Flash Point 51°C[5]

| Density | 0.87 g/mL at 20°C[5] |

GHS Hazard Classification

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid
and vapor[1]

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[1]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[1]

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[4]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[3]

| Acute Toxicity, Inhalation | 4 | H332: Harmful if inhaled[3] |

Personal Protective Equipment (PPE) Requirements
A thorough risk assessment should precede any handling of 2-Cyclohexylethylamine to

ensure the appropriate level of PPE is utilized.[6] The following table outlines the

recommended PPE for routine handling.
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Body Part Recommended Equipment Specifications and Use

Eye and Face
Chemical splash goggles and

a face shield

Must meet ANSI Z.87.1

standards. A face shield should

be worn over goggles,

especially when there is a risk

of splashing.[6][7]

Skin and Body

Chemical-resistant gloves

(e.g., nitrile, neoprene), a

flame-resistant lab coat, and

closed-toe shoes

Disposable nitrile gloves

provide good short-term

protection. Always consult the

glove manufacturer's chemical

resistance guide. Lab coats

should remain fully buttoned.

[6][7]

Respiratory

Use in a well-ventilated area,

preferably a chemical fume

hood. A respirator may be

necessary for procedures that

could generate significant

vapors or in poorly ventilated

areas.

If a respirator is required, a

respiratory protection program

that includes training and fit

testing must be implemented.

[6][7]

Operational Plan: Handling, Storage, and Disposal
Handling Protocol:

Ventilation: Always handle 2-Cyclohexylethylamine in a well-ventilated area, preferably

within a certified chemical fume hood.[6][8]

Ignition Sources: Due to its flammability, keep the compound away from heat, sparks, open

flames, and other ignition sources.[6] Use only non-sparking tools and explosion-proof

equipment.[6]

Personal Contact: Avoid all personal contact, including inhalation of vapors or mists.[9] Do

not allow clothing wet with the material to remain in contact with the skin.[9]
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Equipment: Ensure that eyewash stations and safety showers are readily accessible and in

close proximity to the workstation.[8]

Storage Protocol:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[8]

Location: Store in a designated corrosives area.[8]

Incompatibilities: Keep away from strong acids and strong oxidizing agents.[3][9]

Disposal Plan:

Waste Characterization: This material and its container must be disposed of as hazardous

waste.[9]

Regulations: All waste must be handled in accordance with local, state, and federal

regulations.[8][9] Do not empty into drains.[8]

Procedure: Collect waste in a properly labeled, sealed container for disposal by a licensed

hazardous waste disposal company.

Emergency Procedures: Spills and Exposure
Spill Response:

Minor Spills:

Remove all ignition sources.[9]

Ventilate the area.

Wear appropriate PPE.

Absorb the spill with inert material (e.g., sand, vermiculite) and collect it into a sealed

container for hazardous waste disposal.[6]

Major Spills:
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Evacuate the area and move upwind.[9]

Alert emergency responders and inform them of the location and nature of the hazard.[9]

Do not touch the spilled material.[9]

First Aid for Exposure:

Exposure Route First Aid Protocol

Skin Contact

Immediately remove all contaminated
clothing. Rinse the affected skin with
large amounts of water for at least 15
minutes.[8] Seek immediate medical
attention.[8]

Eye Contact

Immediately hold eyelids apart and flush the eye

continuously with running water for at least 15

minutes.[8][9] Remove contact lenses if present

and easy to do.[8] Seek immediate medical

attention.[8]

Inhalation

Move the person to fresh air and keep them

warm and at rest.[10] If breathing has stopped,

perform artificial respiration.[10] Seek immediate

medical attention.

| Ingestion | Do NOT induce vomiting.[8] Rinse the mouth with water. Seek immediate medical

attention.[11] |

Workflow for Handling 2-Cyclohexylethylamine
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Workflow for Safe Handling of 2-Cyclohexylethylamine

Preparation

Conduct Risk Assessment
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Post-Handling
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Dispose of Hazardous Waste

Remove PPE

Spill

If spill occurs

Personal Exposure
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Caption: Workflow for the safe handling of 2-Cyclohexylethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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